1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine

• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C18H24N4O2S/c1-3-22-17(14-7-9-15(24-2)10-8-14)19-20-18(22)25-13-16(23)21-11-5-4-6-12-21/h7-10H,3-6,11-13H2,1-2H3
• InChI Key: DYQLMVCSWXILSA-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)N2CCCCC2)C3=CC=C(C=C3)OC

Description

1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine is not fully understood. However, it is believed to exert its biological effects through the inhibition of specific enzymes or receptors. For instance, it has been shown to inhibit the growth of cancer cells by blocking the activity of enzymes involved in cell division.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and act as a fluorescent probe for metal ions. Moreover, it has been investigated for its potential use as a prodrug for delivering anticancer agents to specific tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine in lab experiments is its broad range of biological activities. It can be used to investigate the mechanisms of action of various enzymes and receptors, as well as to develop new therapies for cancer, fungal, and bacterial infections. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the research on 1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine. One direction is to investigate its potential use as a prodrug for delivering anticancer agents to specific tissues. Another direction is to explore its potential use as a fluorescent probe for detecting metal ions in biological systems. Moreover, further research is needed to fully understand its mechanism of action and to optimize its biological activities.

Synthesis Methods

The synthesis of 1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine involves several steps that require specific reagents and conditions. The process starts with the reaction of 4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazole-3-thiol with acetic anhydride to form the corresponding acetyl derivative. This intermediate is then reacted with piperidine in the presence of a base to yield the final product.

Scientific Research Applications

1-[({4-ethyl-5-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]piperidine has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. Moreover, it has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.